Cas no 81573-26-4 (1,2-Benzenedicarbonitrile, 4-ethoxy-)

1,2-Benzenedicarbonitrile, 4-ethoxy- structure
81573-26-4 structure
Product Name:1,2-Benzenedicarbonitrile, 4-ethoxy-
CAS No:81573-26-4
MF:C10H8N2O
MW:172.18332195282
CID:703680
PubChem ID:12938831
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 4-ethoxy-
    • 4-ethoxybenzene-1,2-dicarbonitrile
    • DTXSID50513478
    • 4-ethoxy phthalonitrile
    • SCHEMBL11843714
    • 81573-26-4
    • Inchi: 1S/C10H8N2O/c1-2-13-10-4-3-8(6-11)9(5-10)7-12/h3-5H,2H2,1H3
    • InChI Key: COTPFQKCHIZHQY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.8Ų
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